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molecular formula C8H7F3O3S B6353648 2,2,2-Trifluoroethylbenzenesulfonate, 99% CAS No. 339-48-0

2,2,2-Trifluoroethylbenzenesulfonate, 99%

Cat. No. B6353648
CAS RN: 339-48-0
M. Wt: 240.20 g/mol
InChI Key: ABRHGSTXPVUNBK-UHFFFAOYSA-N
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Patent
US04266014

Procedure details

4.4 Moles of a 30% aqueous solution of sodium hydroxide were dissolved in 4 moles of 2,2,2-trifluoroethanol with cooling to maintain the temperature of the reaction mixture between 50° and 55° C. The solution was added at once with stirring at the same temperature to a mixture of 4.2 moles of benzene sulphochloride and 1 liter of water, which had also been brought at 50°-55° C. After 10 min of stirring the oil layer was decanted and washed with 1 liter of water. The oil was filtered through paper to remove water drops.
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2,2,2-trifluoroethanol
Quantity
4 mol
Type
reactant
Reaction Step One
Name
benzene sulphochloride
Quantity
4.2 mol
Type
reactant
Reaction Step Two
Name
water
Quantity
1 L
Type
solvent
Reaction Step Two
Name
2,2,2-trifluoroethylbenzene sulphonate

Identifiers

REACTION_CXSMILES
[OH-].[Na+].[F:3][C:4]([F:8])([F:7])[CH2:5][OH:6].[S:9](Cl)([OH:12])(=O)=[O:10].[CH:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1>O>[F:3][C:4]([F:8])([F:7])[CH2:5][O:6][S:9]([C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1)(=[O:12])=[O:10] |f:0.1,3.4|

Inputs

Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]
Name
2,2,2-trifluoroethanol
Quantity
4 mol
Type
reactant
Smiles
FC(CO)(F)F
Step Two
Name
benzene sulphochloride
Quantity
4.2 mol
Type
reactant
Smiles
S(=O)(=O)(O)Cl.C1=CC=CC=C1
Name
water
Quantity
1 L
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
After 10 min of stirring the oil layer
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
with cooling
TEMPERATURE
Type
TEMPERATURE
Details
to maintain the temperature of the reaction mixture between 50° and 55° C
ADDITION
Type
ADDITION
Details
The solution was added at once
CUSTOM
Type
CUSTOM
Details
had also been brought at 50°-55° C
CUSTOM
Type
CUSTOM
Details
was decanted
WASH
Type
WASH
Details
washed with 1 liter of water
FILTRATION
Type
FILTRATION
Details
The oil was filtered through paper
CUSTOM
Type
CUSTOM
Details
to remove water drops

Outcomes

Product
Details
Reaction Time
 10 min
Name
2,2,2-trifluoroethylbenzene sulphonate
Type
Smiles
FC(COS(=O)(=O)C1=CC=CC=C1)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.